Cas no 57248-40-5 (3-Thiophenecarbonyl chloride, 2,5-dibromo-)

• Product Name: 3-Thiophenecarbonyl chloride, 2,5-dibromo-
• CAS No: 57248-40-5
• MF: C₅HBr₂ClOS
• MW: 304.386837720871
• CID: 345997
• PubChem ID: 13418989
• Update Time: 2025-04-19

3-Thiophenecarbonyl chloride, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonyl chloride, 2,5-dibromo-
• 2,5-dibromothiophene-3-carbonyl chloride
• DTXSID10540220
• 57248-40-5

• Inchi： 1S/C5HBr2ClOS/c6-3-1-2(5(8)9)4(7)10-3/h1H
• InChI Key： TZKYICXIRLLMKF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=C(S1)Br

Computed Properties

• Exact Mass: 301.78033
• Monoisotopic Mass: 301.78034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07